

Preparing ALK4290 Stock Solutions with DMSO: An Application Note and Protocol

Author: BenchChem Technical Support Team. Date: December 2025



For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation of stock solutions of **ALK4290** using dimethyl sulfoxide (DMSO). **ALK4290**, also known as AKST4290, is a potent and selective antagonist of the C-C chemokine receptor type 3 (CCR3).[1][2] It has been investigated for its therapeutic potential in age-related macular degeneration (AMD) by inhibiting the action of eotaxin, an immunomodulatory protein implicated in inflammation and neovascularization.[1][3] This application note includes essential information on the physicochemical properties of **ALK4290**, a detailed step-by-step protocol for solubilization in DMSO, and critical safety precautions. Additionally, it presents a summary of quantitative data in a tabular format and visual diagrams of the relevant signaling pathway and experimental workflow.

Introduction

ALK4290 is a small molecule inhibitor that targets the CCR3 receptor with high affinity.[4] The interaction between the chemokine eotaxin (CCL11) and its receptor CCR3 is a key signaling pathway in the recruitment of eosinophils and other inflammatory cells.[3] In the context of neovascular AMD, this pathway is believed to contribute to the inflammatory and angiogenic processes that lead to vision loss.[1][3] By blocking the eotaxin/CCR3 axis, **ALK4290** has demonstrated potential in reducing inflammation and neovascularization.[1] Accurate and consistent preparation of **ALK4290** stock solutions is paramount for reliable in vitro and in vivo



experimental results. DMSO is a common solvent for dissolving many organic molecules for biological assays; however, its proper handling is crucial due to its ability to readily penetrate the skin.[5]

Quantitative Data Summary

The following table summarizes the key quantitative data for ALK4290.

Property	Value	Reference
Synonyms	AKST4290	[3]
Target	C-C chemokine receptor type 3 (CCR3)	[1][2]
Mechanism of Action	Inhibits the action of eotaxin	[1]
Molecular Weight	512.6 g/mol (Predicted)	
Solubility in DMSO	Soluble in formulations containing 10% DMSO	[4]
Clinical Application	Investigated for neovascular age-related macular degeneration (nAMD)	[1][2][6]

Experimental Protocol: Preparation of a 10 mM ALK4290 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of **ALK4290** in 100% DMSO. Adjustments to the final concentration can be made by modifying the initial mass of **ALK4290**.

Materials:

- ALK4290 powder
- Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
- Sterile, amber microcentrifuge tubes or vials



- · Calibrated analytical balance
- Vortex mixer
- Pipettors and sterile, filtered pipette tips

Procedure:


- Safety Precautions: Before starting, ensure you are wearing appropriate personal protective
 equipment (PPE), including a lab coat, safety goggles, and DMSO-compatible gloves (e.g.,
 butyl rubber or thick nitrile gloves).[5] All manipulations should be performed in a chemical
 fume hood.
- Determine the Required Mass of ALK4290:
 - To prepare 1 mL of a 10 mM stock solution, calculate the required mass of ALK4290 using its molecular weight (512.6 g/mol).
 - Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 512.6 g/mol * (1000 mg / 1 g) = 5.126 mg
- Weighing ALK4290:
 - Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.
 - Carefully weigh out 5.126 mg of ALK4290 powder directly into the tared tube.
- Dissolving in DMSO:
 - Add 1 mL of anhydrous, cell culture grade DMSO to the microcentrifuge tube containing the ALK4290 powder.
 - Tightly cap the tube.
- Solubilization:
 - Vortex the solution vigorously for 1-2 minutes until the ALK4290 is completely dissolved.



- Visually inspect the solution to ensure there are no visible particles. If necessary, gentle warming in a 37°C water bath can aid in dissolution.
- Storage:
 - Store the 10 mM ALK4290 stock solution in tightly sealed amber vials at -20°C for shortterm storage and -80°C for long-term storage to prevent degradation. Avoid repeated freeze-thaw cycles.

Visualizations

ALK4290 Signaling Pathway




Click to download full resolution via product page

Caption: **ALK4290** inhibits the eotaxin/CCR3 signaling pathway.

Experimental Workflow for ALK4290 Stock Solution Preparation





Click to download full resolution via product page

Caption: Workflow for preparing ALK4290 stock solution in DMSO.

Safety and Handling Precautions



DMSO is an excellent solvent that can facilitate the absorption of solutes through the skin.[5] Therefore, it is imperative to handle **ALK4290** solutions in DMSO with extreme caution.

- Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, chemical safety goggles, and DMSO-impermeable gloves.[7] Nitrile gloves may not provide sufficient protection for prolonged contact with DMSO and can degrade rapidly.[5]
- Ventilation: Work in a well-ventilated area, preferably a chemical fume hood, to avoid inhaling vapors.
- Spill and Disposal: In case of a spill, absorb the liquid with an inert material and dispose of it
 as chemical waste.[7] Dispose of all waste materials containing ALK4290 and DMSO
 according to your institution's guidelines.
- First Aid: In case of skin contact, immediately wash the affected area with copious amounts of water.[8] If inhaled, move to fresh air. In case of eye contact, rinse thoroughly with water for at least 15 minutes.[8] Seek medical attention if any symptoms persist.[8]

Disclaimer

This protocol is intended for guidance and should be adapted by qualified personnel to meet specific experimental needs. It is the user's responsibility to ensure that all safety precautions are followed and that the handling and disposal of all materials are in accordance with institutional and governmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. Alkahest Presents Positive Phase 2a Study Results of AKST4290 for Treatment-Naïve Wet AMD - - Modern Optometry [modernod.com]
- 2. hcplive.com [hcplive.com]



- 3. Emerging Therapies in Neovascular Age-Related Macular Degeneration in 2020 PMC [pmc.ncbi.nlm.nih.gov]
- 4. Lazucirnon (ALK-4290; AKST-4290) | CCR | 1251528-23-0 | Invivochem [invivochem.com]
- 5. support.al.umces.edu [support.al.umces.edu]
- 6. SAFETY AND THERAPEUTIC EFFECTS OF ORALLY ADMINISTERED AKST4290 IN NEWLY DIAGNOSED NEOVASCULAR AGE-RELATED MACULAR DEGENERATION -PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. greenfield.com [greenfield.com]
- 8. carlroth.com [carlroth.com]
- To cite this document: BenchChem. [Preparing ALK4290 Stock Solutions with DMSO: An Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b3320562#preparing-alk4290-stock-solutions-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com